N-(tert-butyl)-4-(2-ethoxyethoxy)benzamide

• Molecular Formula: C15H23NO3
• Molecular Weight: 265.35 g/mol
• IUPAC Name: N-tert-butyl-4-(2-ethoxyethoxy)benzamide
• InChI: InChI=1S/C15H23NO3/c1-5-18-10-11-19-13-8-6-12(7-9-13)14(17)16-15(2,3)4/h6-9H,5,10-11H2,1-4H3,(H,16,17)
• InChI Key: GPNARHDIVUUPFG-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=C(C=C1)C(=O)NC(C)(C)C

Description

N-(tert-butyl)-4-(2-ethoxyethoxy)benzamide, also known as A-867744, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(tert-butyl)-4-(2-ethoxyethoxy)benzamide is not fully understood, but it is believed to act through the modulation of ion channels in the brain. Specifically, it has been shown to enhance the activity of GABA-A receptors, which are involved in the regulation of neuronal excitability and inhibition.
Biochemical and Physiological Effects:
N-(tert-butyl)-4-(2-ethoxyethoxy)benzamide has been shown to have several biochemical and physiological effects. It has been found to increase the threshold for seizure activity in animal models, indicating its potential use as an anticonvulsant. It has also been shown to protect neurons from damage caused by oxidative stress, suggesting its potential use as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

One advantage of N-(tert-butyl)-4-(2-ethoxyethoxy)benzamide is its relatively low toxicity, making it a safer alternative to other anticonvulsant drugs. However, its limited solubility in water can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of N-(tert-butyl)-4-(2-ethoxyethoxy)benzamide. One area of research is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the investigation of its potential use in combination with other drugs for the treatment of neurological disorders and cancer. Additionally, further studies are needed to fully understand the mechanism of action of N-(tert-butyl)-4-(2-ethoxyethoxy)benzamide and its effects on different ion channels and receptors in the brain.

Synthesis Methods

The synthesis of N-(tert-butyl)-4-(2-ethoxyethoxy)benzamide involves the reaction of 4-aminobenzamide with tert-butyl 2-bromoethyl ether and sodium hydride in dimethylformamide. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified through column chromatography.

Scientific Research Applications

N-(tert-butyl)-4-(2-ethoxyethoxy)benzamide has been studied for its potential therapeutic applications in various fields of research. It has been found to exhibit anticonvulsant and neuroprotective effects, making it a promising candidate for the treatment of epilepsy and other neurological disorders. It has also been investigated for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro.